Cas no 861905-85-3 (Tert-butyl 3-fluoro-5-iodo-4-methylbenzoate)

• Product Name: Tert-butyl 3-fluoro-5-iodo-4-methylbenzoate
• CAS No: 861905-85-3
• MF: C₁₂H₁₄FIO₂
• MW: 336.141239643097
• CID: 2117364
• Update Time: 2023-08-04

Tert-butyl 3-fluoro-5-iodo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-fluoro-5-iodo-4-methylbenzoate
• JJJBIVCKSZFRAM-UHFFFAOYSA-N
• 1,1-dimethylethyl 3-fluoro-5-iodo-4-methylbenzoate
• Tert-butyl 3-fluoro-5-iodo-4-methylbenzoate

• Inchi： 1S/C12H14FIO2/c1-7-9(13)5-8(6-10(7)14)11(15)16-12(2,3)4/h5-6H,1-4H3
• InChI Key： JJJBIVCKSZFRAM-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=CC(=C1)C(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Topological Polar Surface Area: 26.3